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Compound of Interest

Compound Name: Triumbelletin

Cat. No.: B027111 Get Quote

Disclaimer: The following procedures are provided as a comprehensive guide for the safe

handling and disposal of "Triumbelletin," a substance for which no public safety data sheet is

available. The information herein is synthesized from established safety protocols for

hazardous chemicals and should be adapted to your institution's specific environmental health

and safety (EHS) guidelines.

Triumbelletin Hazard Profile and Physicochemical
Properties
For safe handling and disposal, it is crucial to be aware of the hazards associated with

Triumbelletin. The following table summarizes its key hazard classifications and

physicochemical properties.
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Parameter Value Reference

GHS Hazard Classification

Acute Toxicity, Oral (Category

3) Acute Toxicity, Dermal

(Category 4) Skin Irritation

(Category 2) Serious Eye

Irritation (Category 2A) Skin

Sensitization (Sub-category

1B) Reproductive Toxicity

(Category 1B) Specific Target

Organ Toxicity, Repeated

Exposure (Category 1) Acute

Aquatic Hazard (Category 1)

Chronic Aquatic Hazard

(Category 1)

Sigma-Aldrich

Signal Word Danger

Hazard Statements

H301: Toxic if swallowed.

H312: Harmful in contact with

skin. H315: Causes skin

irritation. H317: May cause an

allergic skin reaction. H319:

Causes serious eye irritation.

H360: May damage fertility or

the unborn child. H372:

Causes damage to organs

through prolonged or repeated

exposure. H410: Very toxic to

aquatic life with long lasting

effects.

Sigma-Aldrich

Boiling Point 171 - 173 °C (33 hPa)

Density 1.2 g/cm³ (25 °C)

Partition Coefficient (n-

octanol/water)
log Pow: 2.21 (23 °C)
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Personal Protective Equipment (PPE) and First Aid
Proper PPE is mandatory when handling Triumbelletin. Emergency procedures for exposure

are outlined below.

Procedure Instructions

Personal Protective Equipment

Wear protective gloves, protective clothing, eye

protection, and face protection. Use only under

a chemical fume hood.[1]

In Case of Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a

physician.

In Case of Eye Contact
Rinse out with plenty of water. Call in an

ophthalmologist. Remove contact lenses.

If Inhaled Move to fresh air. Call a physician.

If Swallowed

Give water to drink (two glasses at most). Seek

medical advice immediately. Do NOT induce

vomiting.[2]

Triumbelletin Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Triumbelletin waste.
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Triumbelletin Waste Generated

Is the container empty?

Triple rinse with a suitable solvent (e.g., ethanol or acetone).

Yes

Is the waste a solid or liquid?

No

Collect rinsate as hazardous waste. Deface label and dispose of container in regular trash.

Store in a secondary containment in a designated hazardous waste accumulation area.

Collect in a designated, labeled, and sealed hazardous waste container.

Solid Liquid

Arrange for pickup by institutional Environmental Health & Safety (EHS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Standard Operating Procedures for the Safe Disposal of
Triumbelletin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027111#triumbelletin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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